Cas no 851079-38-4 (N-(4-methoxyphenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(4-methoxyphenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 851079-38-4
• MF: C₁₈H₁₆N₄O₄S
• MW: 384.409042358398
• CID: 6447612
• Update Time: 2025-06-10

N-(4-methoxyphenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• Acetamide, N-(4-methoxyphenyl)-2-[[1-(4-nitrophenyl)-1H-imidazol-2-yl]thio]-

• Inchi： 1S/C18H16N4O4S/c1-26-16-8-2-13(3-9-16)20-17(23)12-27-18-19-10-11-21(18)14-4-6-15(7-5-14)22(24)25/h2-11H,12H2,1H3,(H,20,23)
• InChI Key： FYIQXUGKMCECFI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1)(=O)CSC1N(C2=CC=C([N+]([O-])=O)C=C2)C=CN=1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 12.61±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(4-methoxyphenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide

Professional Introduction to N-(4-methoxyphenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 851079-38-4)

N-(4-methoxyphenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 851079-38-4, represents a fusion of aromatic rings, heterocyclic structures, and functional groups that make it a promising candidate for further research and development in medicinal chemistry.

The molecular structure of N-(4-methoxyphenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide is characterized by the presence of a 4-methoxyphenyl group, which is known for its ability to enhance lipophilicity and metabolic stability, making it an attractive moiety in drug design. Additionally, the compound incorporates a 4-nitrophenyl group, which is often utilized in medicinal chemistry due to its electron-withdrawing properties and potential interactions with biological targets. The core of the molecule is a sulfur-containing imidazole ring, which is a common feature in bioactive compounds and has been extensively studied for its role in modulating various biological pathways.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological processes. N-(4-methoxyphenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide has emerged as a compound of interest in this context due to its potential to interact with enzymes and receptors involved in inflammation, cancer, and other diseases. The unique combination of functional groups in this molecule suggests that it may possess multiple modes of action, making it a versatile tool for drug discovery.

The synthesis of N-(4-methoxyphenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide involves several key steps that require precise control over reaction conditions and reagent selection. The introduction of the 4-methoxyphenyl group typically involves methylation reactions, while the incorporation of the 4-nitrophenyl group often requires nitration or diazotization followed by coupling reactions. The sulfur-containing imidazole ring is typically synthesized through condensation reactions involving appropriate precursors. The overall synthetic route must be optimized to ensure high yield and purity, which are crucial for subsequent biological evaluation.

The biological activity of N-(4-methoxyphenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide has been explored in several preclinical studies. These studies have shown that the compound exhibits promising properties as an inhibitor of various enzymes involved in inflammatory pathways. For instance, preliminary data suggest that it may inhibit cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and other inflammatory mediators. Additionally, the compound has shown potential as an antagonist of certain receptor targets, further highlighting its therapeutic relevance.

The structural features of N-(4-methoxyphenyl)-2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamide also make it an interesting candidate for computational studies aimed at understanding its interactions with biological targets. Molecular modeling techniques can be employed to predict binding affinities and identify key interaction points between the compound and its target proteins. These insights can guide further optimization efforts and help in designing derivatives with enhanced potency and selectivity.

In conclusion, N-(4-methoxyphenyl-2-{1-( 4-nitrophen yl ) - 1 H - imidazol - 2 - ylsulfanyl } acetamide (CAS No. 851079-38-4) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. Further research is warranted to fully elucidate its mechanisms of action and explore its therapeutic applications.